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Compound of Interest

Compound Name: 1,3-Dibromopropane

Cat. No.: B121459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
1,3-dibromopropane, a vital organobromine compound used in various organic synthesis
applications. Understanding these fundamental physical properties is critical for its safe
handling, application in experimental design, and process scale-up in pharmaceutical and
chemical research.

Physical Properties of 1,3-Dibromopropane

1,3-Dibromopropane, with the chemical formula (CHz2)3Brz, is a colorless to light-brown liquid
at room temperature, characterized by a sweet odor.[1][2][3][4] It is a key reagent for forming
Cs-bridged compounds, making it valuable in the synthesis of pharmaceuticals and other
complex organic molecules.[1]

Quantitative Data Summary

The melting and boiling points of 1,3-dibromopropane have been determined and reported
across various chemical literature. The following table summarizes these key physical
constants for easy reference and comparison.
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Physical Property Value Range Units Notes
) ) Most frequently cited
Melting Point -34 to -36 °C )
value is -34°C.
-29.2t0 -32.8 °F
~238.95 K
At standard
Boiling Point 166 to 168 °C atmospheric pressure
(1013 hPa).
330.8t0 334.4 °F
~440 K

Experimental Protocols for Determination

The precise determination of melting and boiling points is fundamental to characterizing a pure
substance. Standard laboratory methodologies are employed to ascertain these values for
compounds like 1,3-dibromopropane.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a crystalline solid, this occurs at a sharp, well-defined temperature. The
capillary tube method is a standard and widely accepted technique for this determination.

Methodology: Capillary Tube Method (Thiele Tube or Digital Apparatus)

o Sample Preparation: A small, dry sample of solidified 1,3-dibromopropane is finely
powdered and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3
mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath (commonly a
Thiele tube with high-boiling mineral oil or a modern digital melting point apparatus).
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e Heating: The heating bath is heated gradually, with the rate of temperature increase slowed

to 1-2 °C per minute as the expected melting point is approached.

» Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample becomes a clear liquid. For a
pure compound like 1,3-dibromopropane, this range should be narrow (typically < 1 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Distillation is the most common method for determining the

boiling point of a liquid.

Methodology: Simple Distillation

Apparatus Setup: A distillation flask is filled with a sample of 1,3-dibromopropane and a few
boiling chips to ensure smooth boiling. The flask is connected to a condenser, with a
thermometer placed at the vapor outlet to the condenser. The thermometer bulb must be
positioned just below the side arm leading to the condenser to accurately measure the
temperature of the vapor that is in equilibrium with the boiling liquid.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and then passes into the condenser where it is cooled and collected as
distillate.

Observation: The temperature is recorded when it becomes constant. This stable
temperature reading, observed while the vapor is continuously condensing and dripping into
the collection vessel, is the boiling point of the liquid at the recorded atmospheric pressure.

Pressure Correction: Since the boiling point is pressure-dependent, it is crucial to record the
ambient atmospheric pressure during the experiment. If the pressure deviates from standard
pressure (760 mmHg), a nomograph or the Clausius-Clapeyron equation can be used to
correct the observed boiling point.

Visualizations
State Transition of 1,3-Dibromopropane
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The following diagram illustrates the physical state of 1,3-dibromopropane as a function of
temperature under standard atmospheric pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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